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Compound of Interest

Compound Name: 6-Methylflavanone

Cat. No.: B1209071

Get Quote

As a Senior Application Scientist, it is understood that pioneering research and robust

laboratory safety are two sides of the same coin. The integrity of your work depends not only

on the precision of your measurements but also on the meticulous management of every

compound from acquisition to disposal. This guide provides an in-depth, procedural framework

for the proper disposal of 6-Methylflavanone (CAS No. 29976-75-8), ensuring the safety of

laboratory personnel and the preservation of our environment. The protocols herein are

designed to be a self-validating system, grounded in established safety principles and

regulatory awareness.

Hazard Assessment & Risk Mitigation: The "Why"
Behind the Protocol
Understanding the specific chemical nature of 6-Methylflavanone is fundamental to handling

its disposal correctly. It is not merely a task to be completed but a process dictated by the

compound's inherent properties.

6-Methylflavanone is a flavonoid, a class of compounds generally recognized for their

biological activity and relatively low toxicity compared to other active plant compounds.[1]

However, complacency is the enemy of safety. Specific Safety Data Sheets (SDS) classify 6-
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Methylflavanone as harmful if swallowed (Acute toxicity, oral, Category 4).[2] Furthermore,

related flavonoid structures are known to cause skin, eye, and respiratory irritation.[3]

Therefore, we must operate under the assumption that 6-Methylflavanone presents a tangible

hazard that requires stringent control measures.

Causality of Protocol: The disposal procedures outlined are not arbitrary; they are a direct

response to these identified hazards. Segregation prevents dangerous reactions, proper

containment mitigates exposure, and clear labeling ensures that everyone who handles the

waste understands its potential risks.

Key Chemical & Safety Data

Property Value / Information Source

Chemical Name
6-Methyl-2-phenyl-4H-
chromen-4-one

[4]

CAS Number 29976-75-8 [2][4][5]

Molecular Formula C₁₆H₁₂O₂ [2][4][5]

Molecular Weight 236.27 g/mol [2][4][5]

Physical State
White needle or crystalline

solid
[4]

Primary Hazard H302: Harmful if swallowed [2]

Potential Hazards
May cause skin, eye, and

respiratory irritation
[3]

Storage Class 11 - Combustible Solids

| Incompatibilities | Strong acids/alkalis, strong oxidizing/reducing agents |[2] |

Required Personal Protective Equipment (PPE): Before handling 6-Methylflavanone for any

purpose, including disposal, the following PPE is mandatory:

Nitrile gloves: To prevent skin contact.
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Safety glasses or goggles: To protect from potential dust particles.

Laboratory coat: To protect clothing and skin.

Use in a ventilated area: Handling should occur in a fume hood to minimize inhalation of any

fine dust.[6]

Waste Characterization and Segregation: The First
Critical Step
Proper disposal begins the moment a substance is deemed waste. The foundational principle

of chemical waste management is segregation.[6][7] Mixing disparate waste streams can lead

to dangerous chemical reactions and complicates the final disposal process.

Waste Stream Identification: All 6-Methylflavanone waste, whether it is residual pure

compound or contaminated debris, must be classified as solid hazardous chemical waste.[6]

[8] This includes:

Expired or unused 6-Methylflavanone.

Gloves, weigh boats, or absorbent paper contaminated with the compound.[8]

Segregation Imperative: This solid waste stream must be kept separate from:

Liquid Waste: Especially halogenated and non-halogenated solvents.[7]

Sharps: Needles, broken glass, etc., which have their own designated disposal containers.

[6]

Incompatible Chemicals: Do not add 6-Methylflavanone waste to a container holding

strong oxidizing agents or reactive chemicals.[2]

Step-by-Step Disposal Protocol
This protocol provides a direct, actionable workflow for collecting and preparing 6-
Methylflavanone for final disposal by your institution's Environmental Health & Safety (EHS)

department.
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Experimental Workflow: Waste Collection and Preparation

Waste Generation
(6-Methylflavanone or Contaminated Debris)

Is this an empty
original container?

1. Place waste into a compatible,
sealable container designated for
SOLID HAZARDOUS WASTE.

No (It's waste powder
or contaminated debris)

1a. Triple rinse container with a
suitable solvent (e.g., ethanol).

Yes

2. Securely seal the container.
Affix a 'Hazardous Waste' label.

1b. Collect all rinsate as
LIQUID HAZARDOUS WASTE.

1c. Deface or remove the
original manufacturer's label.

1d. Dispose of the clean, empty
container in the appropriate lab glass

or plastic recycling bin.

3. Complete the label:
- Full Chemical Name: 6-Methylflavanone

- All components and approximate %
- Hazard Class: Toxic, Combustible Solid

4. Move container to your lab's designated
Satellite Accumulation Area (SAA).

5. Arrange for pickup by your
institution's EHS/EH&S department.

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 6-Methylflavanone Waste.
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Methodology Details:

Containment:

For residual powder or contaminated solids (e.g., gloves, wipes), carefully place them into

a designated, sealable solid waste container.[8] This should be a robust container, such as

a polyethylene pail or a drum, that is compatible with the waste.

Avoid generating dust during transfer.[3][5]

Labeling the Waste Container:

Proper labeling is a regulatory requirement and essential for safety.[9]

Affix a "HAZARDOUS WASTE" label to the container as soon as the first item of waste is

added.[8][10]

The label must include:

The full chemical name: "6-Methylflavanone".

A list of all contents, including contaminated materials (e.g., "6-Methylflavanone on

nitrile gloves and paper towels").

The date accumulation started.

Handling Empty Original Containers:

An "empty" container that held a hazardous chemical must still be treated with care.

The best practice is to triple-rinse the container with a suitable solvent (e.g., ethanol,

acetone).[7]

Crucially, this rinsate must be collected and disposed of as liquid hazardous waste.[7] Do

not pour it down the drain.

After rinsing, deface the original label and dispose of the clean container according to

institutional guidelines (e.g., laboratory glass disposal).
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Temporary Storage and Disposal:

Keep the sealed and labeled waste container in a designated satellite accumulation area

within your laboratory. This area should be away from heat sources and general traffic.[9]

Do not overfill the container; a common guideline is to fill to no more than 90% capacity.[8]

Follow your institution's specific procedures to request a waste pickup from the EHS

department. They will transport it to a licensed waste disposal facility for final treatment,

likely via high-temperature incineration.[11][12]

Accidental Spill & Emergency Procedures
In the event of an accidental release, a swift and correct response is critical to mitigate

exposure.

Spill Cleanup:

Ensure adequate ventilation and wear all required PPE.[2][5]

Prevent the formation of dust.[5] If necessary, gently moisten the powder with a small

amount of water to prevent it from becoming airborne.

Carefully sweep the solid material into a suitable container for disposal.[3][11]

Label the container as hazardous waste and dispose of it according to the protocol in

Section 3.

Decontaminate the spill area with a suitable solvent (e.g., ethanol) and absorbent pads.

Dispose of the cleaning materials as solid hazardous waste.[2]

First-Aid Measures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If

irritation persists, consult a physician.[3][5]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting the upper

and lower eyelids. Consult a physician.[5]

Inhalation: Move the person into fresh air. If breathing is difficult, seek medical attention.[2]

[5]

Regulatory and Compliance Overview
All chemical waste disposal is governed by strict local, regional, and national regulations.[6][11]

[13] This guide provides best practices, but it is not a substitute for your legal obligations. The

ultimate authority on waste disposal procedures is your institution's EHS department, which

operates in accordance with regulations from bodies such as the Environmental Protection

Agency (EPA) in the United States. Always consult your EHS office for specific guidance and to

ensure full compliance.

By adhering to these detailed procedures, you contribute to a culture of safety, ensure

regulatory compliance, and uphold the integrity of your scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

